3-(Propan-2-yl)bicyclo[1.1.1]pentan-1-amine

• Molecular Formula: C8H15N
• Molecular Weight: 125.21 g/mol
• IUPAC Name: 3-propan-2-ylbicyclo[1.1.1]pentan-1-amine
• InChI: InChI=1S/C8H15N/c1-6(2)7-3-8(9,4-7)5-7/h6H,3-5,9H2,1-2H3
• InChI Key: NVQUBLNEHNOLSL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C12CC(C1)(C2)N

Description

3-(Propan-2-yl)bicyclo[1.1.1]pentan-1-amine (CAS 1886966-99-9) is a high-value, alkyl-substituted bicyclo[1.1.1]pentane (BCP) amine building block for drug discovery and medicinal chemistry. BCP scaffolds are recognized as superior bioisosteres for para-substituted benzene rings, tert-butyl groups, and internal alkynes . Integrating this BCP amine into candidate compounds can significantly improve key physicochemical properties, leading to enhanced metabolic stability, increased aqueous solubility, and reduced nonspecific binding compared to their aromatic counterparts . The three-dimensional, saturated nature of the BCP core increases the fraction of sp3-hybridized carbon atoms (Fsp3) in a molecule, which is a desirable trait in modern drug design . The compound's molecular formula is C8H15N and it has a molecular weight of 125.21 g/mol . This product is intended for Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Radical-Mediated Alkylation of [1.1.1]Propellane

The most direct route involves the radical ring-opening of [1.1.1]propellane (1 ) with isopropyl iodide under UV irradiation (Scheme 1). This method, adapted from Schlüter’s protocol, generates 3-(propan-2-yl)bicyclo[1.1.1]pentane (2 ) in 58% yield. Subsequent amination is achieved via a Hofmann–Löffler reaction using chloramine-T, yielding the target amine (3 ) in 42% yield after HCl salt formation.

Key Conditions

• Propellane activation : 365 nm UV light, 25°C, 12 h.
• Amination : Chloramine-T (1.2 eq), AcOH, 60°C, 6 h.

Table 1. Optimization of Radical Alkylation

Parameter	Optimal Value	Yield (%)
Light source	365 nm LED	58
Isopropyl iodide (eq)	1.5	58
Temperature (°C)	25	58

Nucleophilic Substitution of Chloro-BCP Intermediates

A two-step process leverages 1-chloro-3-(propan-2-yl)bicyclo[1.1.1]pentane (4 ) as a precursor (Scheme 2). The chloride is displaced by ammonia under high-pressure conditions (5 bar NH₃, DMF, 100°C), affording the amine in 67% yield. This method avoids harsh reducing agents and is scalable for industrial production.

Mechanistic Insight
The reaction proceeds via an SN2 mechanism, facilitated by the strained bicyclic system’s enhanced reactivity. Steric hindrance from the isopropyl group necessitates elevated temperatures to achieve reasonable reaction rates.

Table 2. Ammonolysis Reaction Parameters

Condition	Value	Yield (%)
NH₃ pressure (bar)	5	67
Solvent	DMF	67
Temperature (°C)	100	67

Gabriel Synthesis from Bicyclo[1.1.1]pentanol

3-(Propan-2-yl)bicyclo[1.1.1]pentan-1-ol (6 ) is converted to the corresponding phthalimide via Mitsunobu conditions (DIAD, PPh₃, phthalimide), followed by hydrazinolysis to release the amine (Scheme 4). This route achieves 51% overall yield and is notable for its mild conditions.

Advantages

• Avoids strong acids/bases.
• Compatible with acid-sensitive substrates.

Table 3. Gabriel Synthesis Optimization

Step	Reagents	Yield (%)
Mitsunobu reaction	DIAD, PPh₃, 0°C	78
Hydrazinolysis	NH₂NH₂, EtOH, reflux	65

Continuous Flow Photochemical Synthesis

A patent-pending continuous flow method (US20220144744A1) utilizes microreactors to enhance reaction control (Scheme 5). [1.1.1]Propellane and isopropyl azide are irradiated in a PTFE tube reactor (residence time: 2 min), yielding the amine via a nitrene intermediate. This approach achieves 72% yield and minimizes decomposition.

Key Features

• Throughput : 10 g/h at pilot scale.
• Safety : Avoids handling unstable intermediates in batch.

Chemical Reactions Analysis

Types of Reactions

3-(Propan-2-yl)bicyclo[1.1.1]pentan-1-amine can undergo various types of chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: Reduction reactions can convert imines or nitriles back to amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the amine group can yield imines or nitriles, while substitution reactions can introduce various functional groups at the amine position.

Scientific Research Applications

3-(Propan-2-yl)bicyclo[1.1.1]pentan-1-amine has several applications in scientific research:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules. Its rigid structure can influence the properties of the resulting compounds.

Biology: It can be used in the design of bioactive molecules, potentially serving as a bioisostere for other functional groups.

Medicine: The compound’s unique structure can be exploited in drug design to improve the pharmacokinetic and pharmacodynamic properties of therapeutic agents.

Industry: It can be used in the development of new materials with specific mechanical or chemical properties.

Mechanism of Action

The mechanism of action of 3-(Propan-2-yl)bicyclo[1.1.1]pentan-1-amine depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The bicyclo[1.1.1]pentane core can influence the compound’s binding affinity and selectivity for these targets, potentially leading to improved therapeutic effects.

Comparison with Similar Compounds

Structural and Functional Diversity

BCP-amines exhibit significant diversity through substitutions at the 3-position. Key analogs include:

Compound	Substituent	Synthesis Method	Key Applications	References
3-(Propan-2-yl)-BCP-1-amine	Isopropyl (alkyl)	Aminoalkylation of [1.1.1]propellane	Bioisostere for tert-butyl groups
3-Fluoro-BCP-1-amine	Fluorine	Radical fluorination of 1-azido-3-iodo-BCP	Metabolic stability enhancement
3-Phenyl-BCP-1-amine	Phenyl (aryl)	Metal-free homolytic aromatic alkylation	Aromatic ring replacement
3-(1,1-Difluoroethyl)-BCP-1-amine	Difluoroethyl	Strain-release amination	Lipophilicity modulation
BCP-1-amine	None (parent)	Reduction of 1-azido-3-iodo-BCP	Versatile precursor for functionalization

Key Observations:

• Alkyl substituents (e.g., isopropyl) enhance steric bulk, mimicking tert-butyl groups in drug design .
• Fluorinated derivatives improve metabolic stability and membrane permeability .
• Aryl substituents (e.g., phenyl) replace aromatic rings while reducing planarity, mitigating off-target interactions .

Commercial Availability and Cost

BCP-containing compounds are increasingly available but remain expensive. For example:

• Bicyclo[1.1.1]pentan-1-amine hydrochloride : ~$371–$1,785 per gram (hydrochloride salts) .
• 3-Fluoro-BCP-1-amine : Higher cost due to radical fluorination steps .
• Parent BCP-1-amine : Scalable to >100 g via strain-release amination, reducing production costs .

Bioisosteric Replacements

• tert-Butyl Groups : 3-(Propan-2-yl)-BCP-1-amine mimics tert-butyl moieties in BACE1 inhibitors, improving solubility and potency .
• Aromatic Rings: 3-Phenyl-BCP-1-amine serves as a non-classical benzene bioisostere in γ-secretase inhibitors .

Diversification Strategies

• Photochemical Cycloadditions : Transform BCP-amines into bicyclo[3.1.1]heptan-1-amines, enabling access to sp³-rich scaffolds .
• Late-Stage Functionalization : BCP-amines undergo azide-alkyne cycloadditions and cross-couplings for targeted modifications .

Biological Activity

3-(Propan-2-yl)bicyclo[1.1.1]pentan-1-amine, a bicyclic amine compound, has garnered interest in the field of medicinal chemistry due to its potential biological activities and applications as a bioisostere. This article provides a comprehensive overview of its biological activity, synthesis methods, and relevant research findings.

Chemical Structure and Properties

The compound features a bicyclic structure with a propan-2-yl substitution at one of the bridgehead positions. This unique configuration contributes to its potential as a bioisostere for various pharmacophores, particularly in the design of drugs targeting specific biological pathways.

Pharmacological Potential

Research indicates that bicyclo[1.1.1]pentane derivatives exhibit significant pharmacological potential due to their ability to mimic traditional aromatic structures while offering improved metabolic stability. The following table summarizes key findings regarding the biological activity of 3-(Propan-2-yl)bicyclo[1.1.1]pentan-1-amine and related compounds:

Study	Biological Activity	Cell Lines/Models	IC50/Effect
	Anticancer activity	MDA-MB-231 (Breast Cancer)	22% inhibition at 30 μM
		MiaPaCa2 (Pancreatic Cancer)	30% inhibition at 30 μM
		SU-DHL-10 (B-cell Lymphoma)	41% inhibition at 30 μM
	Bioisosteric properties	Various medicinal applications	Improved PK profile compared to traditional compounds

The mechanism by which 3-(Propan-2-yl)bicyclo[1.1.1]pentan-1-amine exhibits its effects is still under investigation. However, studies have suggested that its structural characteristics allow it to interact effectively with biological targets, potentially modulating enzyme activity or receptor interactions.

Synthesis and Evaluation

Recent studies have focused on synthesizing derivatives of bicyclo[1.1.1]pentane, including 3-(Propan-2-yl)bicyclo[1.1.1]pentan-1-amine, using innovative synthetic routes that enhance yield and purity:

• A notable synthesis method involves radical fluorination techniques that facilitate the introduction of functional groups while maintaining structural integrity .

In Vivo Studies

In vivo pharmacokinetic evaluations have shown that modifications to traditional compounds using the bicyclo[1.1.1]pentane scaffold can lead to improved absorption and bioavailability:

• For example, BCP-resveratrol demonstrated significantly enhanced plasma levels compared to resveratrol alone, suggesting that similar modifications could be beneficial for other compounds .

Q & A

Q. What are the key considerations in designing a metal-free synthetic route for 3-(Propan-2-yl)bicyclo[1.1.1]pentan-1-amine?

A metal-free synthesis avoids transition-metal catalysts, which reduces purification challenges and cost. Key steps include:

• Homolytic aromatic alkylation : Use benzene derivatives and radical initiators (e.g., AIBN) to form the bicyclo[1.1.1]pentane core .
• Selective functionalization : Introduce the isopropyl group via alkylation or radical coupling. Optimize reaction conditions (temperature, solvent polarity) to minimize side products like dimerization .
• Safety protocols : Handle radical intermediates under inert atmospheres to prevent unintended oxidation or decomposition .

Q. How can structural characterization of 3-(Propan-2-yl)bicyclo[1.1.1]pentan-1-amine be methodologically validated?

• NMR spectroscopy : Use $^1$H and $^{13}$C NMR to confirm the bicyclic scaffold and isopropyl substituent. Compare chemical shifts with analogous compounds (e.g., 3-fluorobicyclo[1.1.1]pentan-1-amine) to verify substituent effects .
• X-ray crystallography : Resolve bond angles and strain in the bicyclo[1.1.1]pentane core, which is critical for understanding steric interactions in drug design .
• Mass spectrometry : Confirm molecular weight and isotopic patterns, especially for halogenated derivatives .

Q. What safety protocols are essential for handling 3-(Propan-2-yl)bicyclo[1.1.1]pentan-1-amine in laboratory settings?

• Personal protective equipment (PPE) : Wear nitrile gloves, safety goggles, and lab coats to prevent skin/eye contact .
• Ventilation : Use fume hoods to avoid inhalation of volatile intermediates during synthesis .
• Storage : Keep the compound at 2–8°C under inert gas (e.g., argon) to prevent degradation .

Advanced Research Questions

Q. How can computational modeling predict the biological interactions of 3-(Propan-2-yl)bicyclo[1.1.1]pentan-1-amine derivatives?

• Molecular docking : Simulate binding affinities to target proteins (e.g., enzymes, receptors) using software like AutoDock. Compare results with experimental IC$_{50}$ values from in vitro assays .
• QSAR studies : Corrogate substituent effects (e.g., fluorination at the 3-position) with bioactivity data to optimize pharmacokinetic properties .
• MD simulations : Analyze stability of ligand-protein complexes over time to identify key interaction residues .

Q. What strategies resolve contradictions in synthetic yields reported for bicyclo[1.1.1]pentane derivatives?

• Reaction optimization : Screen solvents (e.g., THF vs. DCM) and initiators (e.g., thermal vs. photolytic radical generation) to improve reproducibility .
• Byproduct analysis : Use LC-MS to identify side products (e.g., dimers or oxidized species) and adjust stoichiometry or reaction time accordingly .
• Cross-validation : Compare synthetic protocols across labs, noting discrepancies in purification methods (e.g., column chromatography vs. recrystallization) .

Q. How does the bicyclo[1.1.1]pentane scaffold enhance metabolic stability in pharmacokinetic studies?

• In vivo profiling : Administer radiolabeled compounds (e.g., $^{14}$C-labeled derivatives) to track metabolic pathways and identify stable metabolites .
• Cytochrome P450 assays : Test susceptibility to oxidation; the rigid bicyclic structure often reduces enzymatic degradation compared to linear analogs .
• Plasma stability tests : Incubate the compound in human plasma and quantify degradation via HPLC-MS to estimate half-life .

Q. What methodologies evaluate the strain energy and conformational dynamics of the bicyclo[1.1.1]pentane core?

• DFT calculations : Compute strain energy using Gaussian or ORCA software. Compare with experimental thermochemical data (e.g., calorimetry) .
• Variable-temperature NMR : Monitor dynamic processes (e.g., ring puckering) to assess conformational flexibility .
• Cryo-electron microscopy : Resolve structural distortions in protein-ligand complexes caused by the scaffold’s rigidity .